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Compound of Interest

Compound Name: Btk-IN-23

Cat. No.: B12390285

This document provides essential safety and logistical information for the proper disposal of
Btk-IN-23, a potent and selective Bruton's tyrosine kinase (Btk) inhibitor. Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

Chemical and Safety Data

Btk-IN-23 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] The following table summarizes key quantitative and safety data.
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Property Value Reference
Chemical Formula C27H24FN702S [1]
Molecular Weight 529.594 g/mol [1]

CAS Number 1227206-13-4 [1][2]

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
GHS Hazard Classifications (Category 1), H400; Chronic [1]
aguatic toxicity (Category 1),
H410

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

Store at -20°C (powder) or
-80°C (in solvent). Keep
N container tightly sealed in a
Storage Conditions ) [1]
cool, well-ventilated area away
from direct sunlight and

sources of ignition.

Experimental Protocols: Disposal of Btk-IN-23

The following step-by-step procedure outlines the mandatory process for the safe disposal of
Btk-IN-23. This protocol is designed to minimize exposure risks and prevent environmental
contamination.

Personnel Protective Equipment (PPE) Required:
o Eye Protection: Safety goggles with side-shields.[1]
» Hand Protection: Protective gloves (e.qg., nitrile).[1]

o Skin and Body Protection: Impervious clothing, such as a lab coat.[1]
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» Respiratory Protection: A suitable respirator should be used if there is a risk of dust or
aerosol formation.[1]

Disposal Procedure:
e Waste Segregation:

o All solid waste contaminated with Btk-IN-23 (e.g., weighing paper, contaminated gloves,
pipette tips) must be collected in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid waste containing Btk-IN-23 (e.g., unused solutions, contaminated solvents) must
be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not
mix with other waste streams unless compatible.

e Container Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name "Btk-IN-23,"
the CAS number "1227206-13-4," and the relevant hazard pictograms (e.g., harmful,
environmental hazard).

e Spill Management:
o In the event of a spill, collect the spillage immediately.[1]

o For solid spills, carefully sweep or vacuum the material into a designated hazardous waste
container. Avoid generating dust.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed hazardous waste container.

o Wash the spill area thoroughly with soap and water after the material has been collected.
» Final Disposal:

o All Btk-IN-23 waste, including the contents and the container, must be disposed of through
an approved waste disposal plant.[1] Contact your institution's Environmental Health and
Safety (EHS) department to arrange for pickup and disposal.
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o Under no circumstances should Btk-IN-23 or its containers be disposed of in the regular
trash or poured down the drain. This is to avoid release to the environment.[1]

Visualized Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Btk-IN-23.
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‘‘‘‘‘‘

Click to download full resolution via product page

Caption: Btk-IN-23 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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